Cas no 1443348-54-6 (2-(azepan-1-ylmethyl)benzenethiol)

• Product Name: 2-(azepan-1-ylmethyl)benzenethiol
• CAS No: 1443348-54-6
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• MDL: MFCD19443612
• CID: 5160659
• Update Time: 2026-03-04

2-(azepan-1-ylmethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-(azepan-1-ylmethyl)benzenethiol
• Benzenethiol, 2-[(hexahydro-1H-azepin-1-yl)methyl]-

• MDL： MFCD19443612
• Inchi： 1S/C13H19NS/c15-13-8-4-3-7-12(13)11-14-9-5-1-2-6-10-14/h3-4,7-8,15H,1-2,5-6,9-11H2
• InChI Key： QWCGHPCCLCORKB-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1CN1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2